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Compound of Interest

Compound Name: 1,3,5-Trimethoxybenzene

Cat. No.: B048636 Get Quote

This guide provides critical safety and logistical information for handling 1,3,5-
Trimethoxybenzene in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
1,3,5-Trimethoxybenzene is classified as harmful if swallowed (Acute toxicity, Oral (Category

4)) and may cause irritation to the eyes, skin, and respiratory tract.[1][2][3] It is a combustible

solid that can form explosive mixtures with air as a dust.[4] Adherence to proper PPE protocols

is mandatory to minimize exposure risk.

Table 1: Personal Protective Equipment for 1,3,5-Trimethoxybenzene
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Protection Type Recommended Equipment
Specifications and

Standards

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

situations.[1]

Must be tested and approved

under appropriate government

standards such as OSHA 29

CFR 1910.133 or EU EN166.

[1][2]

Hand Protection Chemical-resistant gloves.

Gloves must be inspected prior

to use and selected based on

an evaluation of the possible

hazards, duration of use, and

physical conditions of the

workplace.[1][5]

Skin and Body Protection
Appropriate protective clothing

to prevent skin exposure.[2]

Launder contaminated clothing

before reuse.[2][4]

Respiratory Protection

A NIOSH-approved or

equivalent particulate dust filter

is recommended. For higher-

level protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[5]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[5]

Operational Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of 1,3,5-Trimethoxybenzene
and ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[1][2]

Avoid generating dust.[2][6] Minimize dust generation and accumulation.[1][2]
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Avoid all personal contact, including inhalation.[4]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][4][7]

Keep the container tightly closed when not in use.[1][2]

Storage:

Store in a cool, dry, well-ventilated area.[2][5]

Keep the container tightly closed.[8]

Store away from incompatible substances and sources of ignition.[1][4]

Emergency Procedures and First Aid
In case of accidental exposure, immediate and appropriate first aid is critical.

Table 2: First Aid Measures for 1,3,5-Trimethoxybenzene Exposure
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1][2]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[1]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[1]

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell.[1][7] Rinse mouth.[1][7] Do NOT

induce vomiting.[2][3] Never give anything by

mouth to an unconscious person.[2]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.

Spill Response:

Minor Spills: For small spills, vacuum or sweep up the material and place it into a suitable,

labeled disposal container.[1][2] Avoid generating dust.[2][6]

Major Spills: In the event of a large spill, clear the area of personnel and move upwind.[4][6]

Wear appropriate PPE, including respiratory protection.[6] Prevent the spill from entering

drains or waterways.[1][6]

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[4]

Dispose of contents and containers to an approved waste disposal plant.[1][7]
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One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[5]

Physicochemical Data
Understanding the physical and chemical properties of 1,3,5-Trimethoxybenzene is

fundamental for its safe handling.

Table 3: Physical and Chemical Properties of 1,3,5-Trimethoxybenzene

Property Value

Appearance Off-white to beige crystalline powder[1]

Molecular Formula C₉H₁₂O₃[1]

Molecular Weight 168.19 g/mol [1]

Melting Point 50-55 °C[1]

Boiling Point 255 °C[1]

Flash Point 85 °C[1][2]

Relative Density 1.126 g/cm³[1]

Workflow for Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 1,3,5-Trimethoxybenzene.
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Caption: Workflow for the safe handling and disposal of 1,3,5-Trimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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